Cas no 1343942-63-1 (1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid)

• Product Name: 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid
• CAS No: 1343942-63-1
• MF: C₆H₇N₃O₂S
• MW: 185.203679323196
• MDL: MFCD20282453
• CID: 5565674
• PubChem ID: 64259502
• Update Time: 2025-10-30

1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid hydrochloride
• 1-(1,3,4-Thiadiazol-2-yl)azetidine-3-carboxylic acid
• 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid

• MDL： MFCD20282453
• Inchi： 1S/C6H7N3O2S/c10-5(11)4-1-9(2-4)6-8-7-3-12-6/h3-4H,1-2H2,(H,10,11)
• InChI Key： QEHGOWLKIWRGIK-UHFFFAOYSA-N
• SMILES： N1(C2=NN=CS2)CC(C(O)=O)C1

Additional information on 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid

Introduction to 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid (CAS No. 1343942-63-1)

1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid, identified by the chemical identifier CAS No. 1343942-63-1, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This heterocyclic compound belongs to the thiadiazole and azetidine families, which are well-documented for their diverse biological activities. The structural framework of this molecule integrates a thiadiazole ring with an azetidine moiety, creating a unique scaffold that has garnered attention for its potential therapeutic applications.

The thiadiazole core is a prominent pharmacophore in drug discovery, known for its ability to interact with various biological targets due to its electron-rich system and aromatic character. The presence of the azetidine ring further modifies the electronic and steric properties of the molecule, influencing its reactivity and binding affinity. This combination has been explored in the development of novel compounds targeting a range of diseases, including infectious disorders, inflammatory conditions, and metabolic syndromes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid with biological targets with higher precision. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in pathogenic processes. For instance, preliminary in silico studies suggest that it could interfere with the function of enzymes involved in bacterial biofilm formation, making it a promising candidate for the development of novel antimicrobial agents.

The azetidine moiety in 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid is particularly noteworthy for its role in modulating protein-protein interactions. This structural feature has been leveraged in the design of molecules that can disrupt aberrant signaling pathways associated with chronic diseases. Notably, research has highlighted its potential in inhibiting kinases and other regulatory proteins that are overexpressed in cancer cells. The ability to modulate these pathways without significant off-target effects remains a key focus in medicinal chemistry.

In vitro studies have begun to unravel the pharmacological profile of 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid, revealing its multifaceted interactions with biological systems. Initial assays have demonstrated dose-dependent effects on cell proliferation and apoptosis in certain cancer cell lines. The compound's ability to induce apoptosis without triggering significant toxicity in healthy cells suggests its potential as a lead compound for further optimization into a therapeutic agent. Additionally, its stability under physiological conditions enhances its suitability for pharmaceutical development.

The synthesis of 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid presents unique challenges due to the complexity of its heterocyclic structure. However, modern synthetic methodologies have enabled more efficient and scalable production processes. Advances in catalytic techniques have reduced reaction times and improved yields, making it feasible to produce sufficient quantities for preclinical testing. These improvements are crucial for advancing the compound through the drug development pipeline.

Preclinical studies are underway to evaluate the safety and efficacy of 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid in animal models. These studies aim to provide a comprehensive understanding of its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Preliminary data suggest that the compound exhibits moderate bioavailability and prolonged half-life upon oral administration, which could translate into favorable dosing regimens for clinical use.

The integration of 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid into drug discovery pipelines aligns with emerging trends in precision medicine. By targeting specific molecular pathways with high selectivity, this compound represents an example of how structural diversity can be leveraged to develop tailored therapeutic solutions. Its potential applications extend beyond oncology to include neurodegenerative diseases and autoimmune disorders, where modulation of protein interactions is critical.

The future development of 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid will likely involve structure-based drug design approaches to optimize its pharmacological properties. Collaborative efforts between chemists and biologists will be essential to refine its target specificity and improve its pharmacokinetic profile. As computational tools continue to evolve, virtual screening methods will play an increasingly important role in identifying derivatives with enhanced activity.

In conclusion,1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid (CAS No. 1343942-63-1) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and preliminary biological activity make it a valuable asset in the search for novel therapeutic agents. With continued research and development, this compound holds significant potential to contribute to advancements in human health by addressing unmet medical needs through innovative drug design strategies.